Rapidly tuning the electrocatalytic activity of perovskite oxides by plasma treatment†

Journal of Materials Chemistry A Pub Date: 2023-11-01 DOI: 10.1039/D3TA05214A

Abstract

Exsolution-based nanocatalysts can effectively improve the electrochemical kinetics of the perovskite electrodes for solid oxide cells. For the conventionally gas-induced exsolution, it is generally time-consuming, with several hours or even longer needed to fabricate the nanoparticle-decorated material (NDM). For the first time, we propose to use dielectric barrier discharge (DBD) plasma to rapidly prepare exsolution-based nanocatalysts. Here, we report that, by hydrogen plasma treatment, nanocatalysts with small particle size and high particle density can be obtained in several minutes, benefitting from the significantly enhanced exsolution kinetics under the plasma bombardment. We report that as compared to that of the as-prepared and gas-treated LCTN electrodes, much better electrochemical performance is achieved by the plasma-treated LCTN electrode, deriving from the increased active sites. Our study creates an advanced technique to efficiently prepare NDMs, which can be applied in all-solid electrochemical cells or other energy generation and conversion devices.

Graphical abstract: Rapidly tuning the electrocatalytic activity of perovskite oxides by plasma treatment
Rapidly tuning the electrocatalytic activity of perovskite oxides by plasma treatment†
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